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Introduction
Accurate calibration of neutron detectors is critical for a wide range of applications, from

fundamental physics research and nuclear security to radiation protection in medical and

industrial settings. Traditional calibration methods often rely on continuous neutron sources,

which can present challenges in distinguishing true neutron signals from background radiation.

Nitrogen-17 (¹⁷N), a short-lived radioisotope that undergoes beta decay followed by neutron

emission, offers a compelling alternative as a time-tagged neutron source. The coincident

emission of a beta particle and a neutron provides a powerful tool for background rejection and

precise characterization of detector response.

This document provides detailed application notes and experimental protocols for utilizing ¹⁷N

for the calibration of neutron detectors. It covers the production of ¹⁷N, the experimental setup

for calibration, and data analysis procedures.

Properties of Nitrogen-17
Nitrogen-17 is a radioactive isotope with a half-life of 4.173 seconds.[1][2][3] It primarily

decays via beta emission to excited states of Oxygen-17 (¹⁷O), which are unbound to neutrons.

This results in the nearly instantaneous emission of a neutron, leading to the stable isotope

Oxygen-16 (¹⁶O).[4][5] The key properties of ¹⁷N relevant for neutron detector calibration are

summarized in the table below.
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Property Value Reference

Half-life (T½) 4.173 ± 0.004 s [1][2][3]

Primary Decay Mode Beta-delayed neutron emission [2][3]

Neutron Emission Probability ~95% [6]

Beta Decay Energy (Qβ) 8.680 MeV [2]

Neutron Energies (Discrete

Spectrum)
~380 keV to 1.7 MeV [7]

Principle of Operation: Time-Tagged Neutron Source
The calibration method leverages the coincident emission of a beta particle and a neutron from

the decay of ¹⁷N. By detecting the beta particle, a precise time-tag for the subsequent neutron

emission can be established. This "time-tagging" allows for a significant reduction in

background noise in the neutron detector. Only neutron events that occur within a narrow time

window following a detected beta particle are considered, effectively filtering out uncorrelated

background neutrons and gamma rays. This technique is particularly advantageous for

calibrating large-volume detectors or in environments with high background radiation.[7][8]

Caption: Decay scheme of Nitrogen-17.

Experimental Protocols
I. Production of Nitrogen-17
Nitrogen-17 is readily produced via the ¹⁷O(n,p)¹⁷N reaction, which involves irradiating an

Oxygen-17 enriched target with fast neutrons.[7] A common method utilizes a Deuterium-

Tritium (DT) neutron generator.

Materials and Equipment:

DT neutron generator (producing ~14 MeV neutrons)

Target cell: A small, sealed container (e.g., made of aluminum or plastic)

¹⁷O-enriched water (H₂¹⁷O)
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Shielding materials (e.g., polyethylene, lead)

Remote handling tools for transferring the activated target

Protocol:

Target Preparation: Fill the target cell with a known quantity of ¹⁷O-enriched water. The

enrichment level of ¹⁷O will directly impact the ¹⁷N production rate.

Irradiation Setup: Position the target cell in close proximity to the DT neutron generator's

target to maximize the neutron flux through the sample.

Irradiation: Irradiate the target with 14 MeV neutrons. The irradiation time should be

optimized based on the ¹⁷N half-life. An irradiation time of 1-2 half-lives (approximately 4-8

seconds) is typically sufficient to approach saturation without producing excessive longer-

lived activation products.

Target Transfer: After irradiation, use a rapid transfer system (e.g., a pneumatic tube or a

simple remote handling rod) to move the activated ¹⁷N source from the high-radiation

environment of the neutron generator to the calibration setup. This transfer must be

performed quickly to minimize decay losses.

N-17 Production Calibration Setup

DT Neutron Generator
(~14 MeV neutrons) ¹⁷O-Enriched Water TargetIrradiation Activated ¹⁷N SourceRapid Transfer

Click to download full resolution via product page

Caption: Workflow for the production of a Nitrogen-17 source.

II. Neutron Detector Calibration using Beta-Neutron
Coincidence
This protocol describes the calibration of a neutron detector using the time-tagged neutrons

from the ¹⁷N source.
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Materials and Equipment:

Activated ¹⁷N source (from Protocol I)

Neutron detector to be calibrated

Beta detector (e.g., plastic scintillator, silicon detector)

Data Acquisition System (DAQ) capable of time-coincidence measurements (e.g., a digitizer

or a time-to-digital converter)

Shielding for the beta and neutron detectors to minimize background

Protocol:

Experimental Setup:

Place the activated ¹⁷N source in a fixed position.

Position the beta detector as close as possible to the ¹⁷N source to maximize the solid

angle for beta particle detection. The beta detector should be thin to minimize sensitivity to

gamma rays.

Place the neutron detector at a known distance from the ¹⁷N source. This distance can be

varied to map the detector's response.

Shield the setup to reduce ambient background radiation.

Data Acquisition:

Set up the DAQ to record the time and energy (or pulse height) of signals from both the

beta and neutron detectors.

The beta detector signal will serve as the "start" signal (trigger) for a time window.

The neutron detector signal will be the "stop" signal.
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Acquire data for a sufficient duration to obtain good statistics. This will depend on the ¹⁷N

source activity and the detector efficiencies. Given the short half-life of ¹⁷N, multiple

irradiations and measurement cycles will be necessary.

Data Analysis:

Coincidence Timing: Plot a time-difference spectrum between the beta and neutron

detector signals. A sharp peak in this spectrum corresponds to true coincident beta-

neutron events. The width of this peak is determined by the timing resolution of the

detectors and electronics.

Background Subtraction: Events outside the coincidence peak are considered accidental

(uncorrelated) background. The rate of accidental coincidences can be estimated from the

event rate in the time-difference spectrum away from the peak and subtracted from the

events within the coincidence window.

Neutron Energy Spectrum: For neutron detectors capable of energy measurement

(spectrometry), gate on the coincident events and generate a neutron energy spectrum.

This spectrum will show the characteristic neutron emission energies of ¹⁷N.

Detector Efficiency Calculation: The intrinsic efficiency of the neutron detector at a specific

neutron energy (or over the ¹⁷N energy range) can be calculated as follows:

Efficiency (ε) = (N_coincident - N_accidental) / (N_beta * Ω_n)

Where:

N_coincident is the number of coincident neutron events.

N_accidental is the number of accidental background events in the coincidence window.

N_beta is the number of beta particles detected.

Ω_n is the geometric solid angle subtended by the neutron detector relative to the

source.
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Caption: Experimental workflow for detector calibration.

Data Presentation
The following tables summarize the key quantitative data associated with using ¹⁷N for neutron

detector calibration.

Table 1: Nitrogen-17 Decay and Emission Properties

Parameter Value

Half-life 4.173 s

Decay Mode β⁻, n

Major Neutron Energies ~0.38 MeV, ~1.16 MeV, ~1.69 MeV

Beta-Tagging Efficiency 45-50% (achievable with a basic setup)[7]

Table 2: Typical Experimental Parameters
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Parameter Typical Value/Range Notes

Target Material
2 g of 60.8% ¹⁷O-enriched

water[7]

Higher enrichment yields

higher ¹⁷N production.

Neutron Generator
DT generator (~14 MeV

neutrons)

Neutron flux determines the

¹⁷N activity.

Irradiation Time 4 - 8 s
Balances ¹⁷N production and

decay.

Transfer Time < 2 s
Should be minimized to reduce

decay losses.

Coincidence Time Window
10s of nanoseconds to a few

microseconds

Depends on the timing

resolution of the detectors.

Conclusion
The use of Nitrogen-17 as a time-tagged neutron source provides a robust and reliable

method for the calibration of neutron detectors. The ability to significantly reduce background

through beta-neutron coincidence measurements makes this technique particularly powerful for

applications requiring high precision and for calibrations performed in environments with

significant ambient radiation. The protocols outlined in this document provide a comprehensive

guide for researchers and scientists to implement this advanced calibration methodology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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